Cas no 2171900-12-0 ({1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171900-12-0
• MF: C₁₀H₁₆F₂N₄
• MW: 230.257648468018
• CID: 6362159
• PubChem ID: 165862961
• Update Time: 2025-10-22

{1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596952
• 2171900-12-0

• Inchi： 1S/C10H16F2N4/c1-6(7-3-4-7)16-9(10(11)12)8(5-13-2)14-15-16/h6-7,10,13H,3-5H2,1-2H3
• InChI Key： MEPAORHWBWJBCV-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C(C)C1CC1)F

Computed Properties

• Exact Mass: 230.13430285g/mol
• Monoisotopic Mass: 230.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Professional Introduction to Compound with CAS No. 2171900-12-0 and Product Name: {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with the CAS number 2171900-12-0 and the product name {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a triazole ring and a difluoromethyl group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating triazole derivatives. The triazole moiety is known for its stability and ability to participate in various biochemical interactions, making it an attractive scaffold for drug design. The specific substitution pattern in {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine enhances its potential by introducing functional groups that can modulate its pharmacokinetic and pharmacodynamic profiles.

The difluoromethyl group is another critical feature of this compound, contributing to its metabolic stability and lipophilicity. Such modifications are often employed to improve the bioavailability and efficacy of drug candidates. Current research in pharmaceutical sciences highlights the importance of optimizing molecular structures to achieve desired pharmacological effects while minimizing side effects. The combination of a cyclopropyl group and a methylamine substituent further complicates the compound's interactions with biological targets, offering a rich ground for exploration.

Recent studies have demonstrated that compounds featuring triazole rings can exhibit potent activity against various biological pathways. For instance, derivatives of triazole have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The structural motif present in {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine aligns well with these findings, suggesting potential applications in therapeutic interventions targeting such conditions.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been instrumental in constructing the complex framework of this molecule. The use of fluorinated intermediates also adds an additional layer of complexity but is crucial for achieving the desired functional properties.

In terms of biological activity, preliminary assays suggest that {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. However, further comprehensive pharmacological testing is necessary to elucidate its exact mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential to translate these chemical entities into viable drug candidates.

The development of new pharmaceutical agents is a multi-step process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. Computational modeling and high-throughput screening techniques are increasingly being employed to accelerate the discovery pipeline. These tools help predict how a compound will behave within biological systems, thereby reducing the time and resources required for experimental validation.

The unique structural features of {1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, particularly the interplay between the triazole ring and the difluoromethyl group, make it an intriguing subject for further research. Future studies may focus on exploring analogues with modified substituents to fine-tune their biological activities. Such explorations could lead to the identification of novel therapeutic agents with improved properties.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The compound with CAS No. 2171900-12-0 exemplifies this progress by integrating cutting-edge chemical concepts into a single molecular entity. Its potential applications in medicine underscore the importance of continued investment in research and development within the pharmaceutical industry.

In conclusion,{1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in medicinal chemistry with promising implications for human health. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research progresses, we can expect more insights into its therapeutic potential and how it can contribute to addressing various health challenges.